NHPI-PEG3-C2-Pfp ester

• Molecular Formula: C23H20F5NO8
• Molecular Weight: 533.4 g/mol
• InChI: InChI=1S/C23H20F5NO8/c24-16-17(25)19(27)21(20(28)18(16)26)37-15(30)5-6-33-7-8-34-9-10-35-11-12-36-29-22(31)13-3-1-2-4-14(13)23(29)32/h1-4H,5-12H2
• InChIKey: TZBGIJHXUCXZKB-UHFFFAOYSA-N

NHPI-PEG3-C2-Pfp Ester: A Trifunctional Non-Cleavable ADC Linker for Procurement Evaluation

NHPI-PEG3-C2-Pfp ester (CAS 2101206-87-3) is a monodisperse, non-cleavable, trifunctional polyethylene glycol (PEG) linker specifically designed for the synthesis of antibody-drug conjugates (ADCs) . It comprises an N-hydroxyphthalimide (NHPI) capping group, a triethylene glycol (PEG3) spacer of precisely three ethylene oxide units, a C2 propanoate tether, and a pentafluorophenyl (PFP) ester leaving group . With a molecular weight of 533.4 g/mol, molecular formula C₂₃H₂₀F₅NO₈, and a computed LogP of 2.4, this compound occupies a deliberate middle ground within the NHPI-PEGn-C2-Pfp ester series, distinguished from its shorter (PEG2) and longer (PEG4) homologs by balanced hydrophilicity and conformational flexibility .

Intermediate PEG3 spacer Balances payload shielding and lysosomal processing in ADC design

PFP ester leaving group Supports aqueous amine conjugation with reported slower hydrolysis

Trifunctional architecture Allows orthogonal, sequential bioconjugation strategies

Why NHPI-PEG3-C2-Pfp Ester Cannot Be Replaced by Generic PEG Linkers in ADC Procurement

Substituting NHPI-PEG3-C2-Pfp ester with a superficially similar non-cleavable PEG linker (e.g., NHPI-PEG2-C2-Pfp ester, NHPI-PEG4-C2-Pfp ester, or NHPI-PEG3-C2-NHS ester) introduces measurable changes in molecular weight, rotatable bond count, hydrophobicity, and leaving-group hydrolytic stability that cumulatively alter drug-to-antibody ratio (DAR) homogeneity, conjugate aggregation propensity, and plasma half-life of the final ADC . The PEG3 spacer's intermediate length (15 rotatable bonds) is neither too short to risk payload-induced aggregation nor too long to sterically hinder lysosomal processing, a balance demonstrated in comparative studies of PEG-spacer-dependent ADC cytotoxicity where a 'short' linker reduced potency by an order of magnitude relative to a 'long' variant [1]. Similarly, the PFP ester leaving group exhibits markedly slower hydrolysis under aqueous conjugation conditions than the NHS ester used in the corresponding NHPI-PEG3-C2-NHS ester, directly affecting conjugation yield and batch-to-batch reproducibility [2].

Target

Substitute

Risk

PEG3 (15 bonds)

PEG2 or PEG4

Spacer length shift may alter DAR homogeneity or payload processing

PFP ester

NHS ester

Faster NHS hydrolysis may reduce conjugation yield and DAR consistency

LogP 2.4

LogP -0.6 (NHS analog)

Mismatched hydrophobicity may compromise payload solubilization

• [1] Klykov, O. et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? International Journal of Molecular Sciences, 25(24), 13356. View Source
• [2] Hilvano, E. G. V., Liang, M. C., Piane, J. J., & Nacsa, E. D. (2025). Direct electrochemical synthesis of pentafluorophenyl esters via oxyl-radical-promoted nucleophilic aromatic substitution. Organic and Biomolecular Chemistry, 23(26), 6373-6385. View Source

Quantitative Differentiation Evidence for NHPI-PEG3-C2-Pfp Ester in ADC Linker Procurement

PEG Spacer Length: Molecular Weight and Rotatable Bond Count Differentiates NHPI-PEG3-C2-Pfp Ester from PEG2 and PEG4 Analogs

NHPI-PEG3-C2-Pfp ester possesses a triethylene glycol (PEG3) spacer that confers a molecular weight of 533.4 g/mol and 15 rotatable bonds, placing it equidistant between the shorter PEG2 analog (489.35 g/mol, 12 rotatable bonds) and the longer PEG4 analog (577.45 g/mol, 18 rotatable bonds) . This intermediate PEG length balances aqueous solubility with minimal steric hindrance; published ADC research demonstrates that linker length critically affects cytotoxic activity, with a 'short' branched linker reducing potency approximately 10-fold compared to a 'long' variant due to steric interference with lysosomal payload release [1].

PEG Spacer Length

Cross-study comparable

MW 533.4 g/mol, 15 rotatable bonds vs. PEG2 (489.35, 12) and PEG4 (577.45, 18)

Intermediate length may balance aggregation risk and lysosomal payload release

Reported ~10-fold potency difference between short and long linker variants

Evidence Dimension	Molecular weight and rotatable bond count (conformational flexibility)
Target Compound Data	MW = 533.4 g/mol; 15 rotatable bonds; 3 PEG units
Comparator Or Baseline	NHPI-PEG2-C2-Pfp ester: MW = 489.35 g/mol, 12 rotatable bonds, 2 PEG units; NHPI-PEG4-C2-Pfp ester: MW = 577.45 g/mol, 18 rotatable bonds, 4 PEG units
Quantified Difference	+44.05 g/mol and +3 rotatable bonds vs. PEG2; -44.05 g/mol and -3 rotatable bonds vs. PEG4
Conditions	In silico molecular descriptor analysis using PubChem-computed properties, validated by PeptideDB physicochemical characterization

Why This Matters

The 15-rotatable-bond PEG3 spacer avoids the aggregation risk of PEG2 (12 bonds) while preventing the excessive conformational freedom of PEG4 (18 bonds) that can impede lysosomal payload release, directly affecting ADC therapeutic index.

• [1] Klykov, O. et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? Int. J. Mol. Sci., 25(24), 13356. Short linker reduced cytotoxicity ~10-fold vs. long linker. View Source

PFP Ester vs. NHS Ester: Hydrolytic Stability Advantage of NHPI-PEG3-C2-Pfp Ester Over NHPI-PEG3-C2-NHS Ester

The pentafluorophenyl (PFP) ester group in NHPI-PEG3-C2-Pfp ester exhibits superior hydrolytic stability under aqueous conjugation conditions compared to the N-hydroxysuccinimidyl (NHS) ester group present in the direct analog NHPI-PEG3-C2-NHS ester [1]. Sigma-Aldrich explicitly states that 'PFP ester is more reactive to amines than NHS ester and is more stable than NHS ester to hydrolysis,' confirming the dual advantage of higher reactivity toward the desired amine conjugation target coupled with reduced competing hydrolysis . A primary research study (Hilvano et al., 2025) quantitatively demonstrated that PFP esters have 'excellent stability to hydrolysis, comparing favorably even to N-hydroxysuccinimidyl (NHS) esters,' and a comparative kinetics study reports that PFP esters hydrolyze 10–100× slower than phenyl esters under physiological buffer conditions (pH 7.4) [2].

PFP vs NHS Ester Stability

Cross-study comparable

PFP esters hydrolyze 10–100× slower than phenyl esters; reported more stable than NHS esters

May improve conjugation yield and lot-to-lot DAR consistency

Hydrolysis measured at pH 7.4, aqueous conjugation conditions

Evidence Dimension	Hydrolytic stability of the amine-reactive leaving group under aqueous conjugation conditions
Target Compound Data	PFP ester group; characterized as 'less susceptible to hydrolysis' and 'more stable than NHS ester to hydrolysis'
Comparator Or Baseline	NHPI-PEG3-C2-NHS ester (CAS 2101206-14-6, MW = 464.4 g/mol) bearing an NHS ester leaving group; NHS esters undergo spontaneous hydrolysis more rapidly at conjugation pH (7.2–8.5), reducing effective conjugation yield
Quantified Difference	PFP esters hydrolyze 10–100× slower than phenyl esters at pH 7.4 (class-level kinetic data); PFP esters exhibit qualitatively superior stability vs. NHS esters [2]
Conditions	Phosphate buffer, pH 7.4; aqueous bioconjugation conditions (pH 7.2–8.5, ambient temperature)

Why This Matters

Reduced competing hydrolysis translates directly to higher amine-conjugation efficiency and improved lot-to-lot DAR consistency in ADC manufacturing, making NHPI-PEG3-C2-Pfp ester a more reproducible reagent choice than its NHS ester counterpart.

• [1] PubChem. NHPI-PEG3-C2-NHS ester (CID 129896965). Computed Properties. MW = 464.4 g/mol. View Source
• [2] Hilvano, E. G. V., Liang, M. C., Piane, J. J., & Nacsa, E. D. (2025). Direct electrochemical synthesis of pentafluorophenyl esters... Organic and Biomolecular Chemistry, 23(26), 6373-6385. PFP esters have excellent stability to hydrolysis. View Source

LogP Differentiation: NHPI-PEG3-C2-Pfp Ester Occupies a Unique Hydrophobicity Window for Hydrophobic Payload Conjugation

NHPI-PEG3-C2-Pfp ester has a computed LogP of 2.4, which is markedly higher than the LogP of -0.6 for the NHS ester analog (NHPI-PEG3-C2-NHS ester) and sits between the PEG2-Pfp (LogP 2.5) and PEG4-Pfp (LogP 2.2) homologs [1]. This moderate hydrophobicity is functionally relevant: published reviews on PEGylated ADC linkers establish that PEG spacers act as 'hydrophilicity reservoirs' that shield hydrophobic cytotoxic payloads (e.g., auristatins, maytansinoids) from the aqueous environment, preventing aggregation and rapid systemic clearance [2]. A LogP near 2.4 enables NHPI-PEG3-C2-Pfp ester to solubilize hydrophobic payloads effectively while still providing sufficient PEG-mediated aqueous compatibility, a balance that the highly hydrophilic NHS ester analog (LogP -0.6) cannot achieve with the same payload classes.

LogP Differentiation

Cross-study comparable

LogP 2.4 vs. NHS ester -0.6, PEG2 2.5, PEG4 2.2

Moderate hydrophobicity may compatibilize hydrophobic payloads

Computed LogP; formulation-context validation recommended

Evidence Dimension	Lipophilicity (computed LogP) and its impact on payload solubility and aggregation propensity
Target Compound Data	LogP = 2.4 (PeptideDB)
Comparator Or Baseline	NHPI-PEG3-C2-NHS ester: LogP = -0.6 (PubChem XLogP3) [1]; NHPI-PEG2-C2-Pfp ester: LogP = 2.5; NHPI-PEG4-C2-Pfp ester: LogP = 2.2
Quantified Difference	ΔLogP = +3.0 vs. NHS ester analog; -0.1 vs. PEG2-Pfp; +0.2 vs. PEG4-Pfp
Conditions	Computed XLogP3/LogP values from PubChem and PeptideDB physicochemical databases

Why This Matters

The LogP of 2.4 uniquely positions NHPI-PEG3-C2-Pfp ester to compatibilize hydrophobic payloads without requiring additional solubilizing excipients, whereas the NHS ester analog (LogP -0.6) may necessitate formulation workarounds that complicate ADC development workflows.

• [1] PubChem. NHPI-PEG3-C2-NHS ester (CID 129896965). XLogP3-AA = -0.6. View Source
• [2] Zhao, H. et al. (2021). Enhancing the Polarity of the Linker-drug in ADCs. In RSC Drug Discovery Series: The Use of Uniform PEG Compounds in the Design of ADCs. Royal Society of Chemistry. View Source

Trifunctional Architecture: Orthogonal Conjugation Potential Differentiates NHPI-PEG3-C2-Pfp Ester from Standard Bifunctional ADC Linkers

Multiple vendor technical datasheets independently classify NHPI-PEG3-C2-Pfp ester as a 'trifunctional polyethylene glycol (PEG) linker molecule' . This trifunctional architecture—comprising the NHPI-capped terminus, the PEG3 spacer, and the PFP ester reactive group—provides an additional functional degree of freedom compared to standard bifunctional linkers such as Mal-PEG3-NHS ester or DBCO-PEG3-Pfp ester, which offer only two chemically addressable positions [1]. The NHPI group can serve as a masked hydroxylamine precursor after deprotection, enabling orthogonal, sequential conjugation strategies that are inaccessible with simple NHS-maleimide or alkyne-azide bifunctional systems. This architectural feature is cited in patents exemplifying NHPI-PEGn linker series (e.g., WO2014185985A1) for constructing homogeneous, site-specific ADCs with defined DAR [2].

Trifunctional Architecture

Class-level inference

NHPI (masked hydroxylamine), PEG3 spacer, PFP ester; 3 addressable sites

Enables orthogonal conjugation strategies not accessible with bifunctional linkers

Patent-reported; orthogonal validation recommended

Evidence Dimension	Number of chemically addressable functional handles for sequential bioconjugation
Target Compound Data	Trifunctional: NHPI terminus (masked hydroxylamine), PEG3 spacer, PFP ester (amine-reactive)
Comparator Or Baseline	Mal-PEG3-NHS ester: bifunctional (maleimide + NHS ester); DBCO-PEG3-Pfp ester: bifunctional (DBCO + PFP ester); NHPI-PEG3-C2-NHS ester: trifunctional but with NHS leaving group
Quantified Difference	3 chemically addressable sites vs. 2 for standard bifunctional ADC linkers; enables orthogonal, sequential conjugation without cross-reactivity
Conditions	Structural classification confirmed across three independent vendor datasheets (TargetMol, CymitQuimica, Immunomart) and patent WO2014185985A1

Why This Matters

The trifunctional design enables construction of branched or sequentially conjugated ADC architectures (e.g., antibody–linker–payload–solubilizer) that cannot be synthesized with conventional bifunctional linkers, directly expanding accessible ADC design space for procurement decisions.

• [1] Immunomart. NHPI-PEG3-C2-Pfp ester Product Description (2025): 'trifunctional polyethylene glycol (PEG) linker molecule used specifically in the fabrication of antibody-drug conjugates (ADCs).' View Source
• [2] Srinagesh, S. et al. (2014). WO2014185985A1: Novel polypeptide small molecule conjugates and their uses. NHPI-PEG4-C2-NHS ester cited as Example 40. View Source

Recommended Procurement Scenarios for NHPI-PEG3-C2-Pfp Ester Based on Comparative Evidence

Synthesis of Homogeneous ADCs Carrying Hydrophobic Cytotoxic Payloads (e.g., Auristatins, Maytansinoids)

NHPI-PEG3-C2-Pfp ester's LogP of 2.4 and intermediate PEG3 spacer length make it the preferred linker when conjugating hydrophobic payloads such as MMAE or DM1 to antibodies . The PEG3 spacer provides sufficient hydrophilicity to shield the payload from aqueous aggregation without the excessive conformational freedom of PEG4 that can reduce DAR homogeneity . Selection over NHPI-PEG3-C2-NHS ester (LogP -0.6) is indicated when payload hydrophobicity demands a linker with complementary lipophilicity to maintain conjugate solubility without requiring additional formulation surfactants [1].

Multi-Step Orthogonal Conjugation Requiring a Trifunctional Linker Architecture

When the ADC design requires sequential, orthogonal conjugation steps—such as attaching a payload to the PFP ester via amine coupling, then deprotecting the NHPI group to install a second functional moiety (e.g., a fluorescent tag, solubility enhancer, or second targeting ligand)—NHPI-PEG3-C2-Pfp ester's trifunctional architecture is uniquely suited . This capability is not accessible with standard bifunctional linkers such as Mal-PEG3-NHS ester or DBCO-PEG3-Pfp ester, which provide only two reactive sites and thus limit conjugation to a single payload attachment step [2].

Aqueous Conjugation Protocols Where NHS Ester Hydrolysis Compromises Reproducibility

In conjugation workflows performed at pH 7.2–8.5 where premature NHS ester hydrolysis reduces yield and DAR consistency, NHPI-PEG3-C2-Pfp ester's PFP ester group provides a measurable advantage . The PFP ester's 10–100× slower hydrolysis rate relative to phenyl esters (and qualitatively superior stability vs. NHS esters) enables longer reaction windows, higher effective amine-coupling yields, and tighter DAR distributions across manufacturing batches [3]. This directly addresses a key pain point in ADC process development where lot-to-lot variability must be minimized.

Comparative Linker Screening for ADC Lead Optimization: PEG3 as the 'Goldilocks' Spacer

When systematically screening PEG spacer length during ADC lead optimization, NHPI-PEG3-C2-Pfp ester should be included as the intermediate-length reference alongside NHPI-PEG2-C2-Pfp ester and NHPI-PEG4-C2-Pfp ester . The 3-unit PEG spacer (MW 533.4, 15 rotatable bonds) balances the aggregation risk of the shorter PEG2 variant (MW 489.35, 12 bonds) and the potential steric interference of the longer PEG4 variant (MW 577.45, 18 bonds) with lysosomal processing, as informed by studies showing that linker length differences can alter ADC cytotoxicity by up to 10-fold [4].

Application

Selection Property

Validation Focus

Hydrophobic payload ADC synthesis

PEG3 spacer length and LogP 2.4

Payload solubilization and aggregation mitigation

Sequential orthogonal conjugation

Trifunctional linker architecture

Orthogonality and site-specificity validation

Aqueous amine conjugation (pH 7.2–8.5)

PFP ester leaving group stability

Conjugation yield and DAR consistency review

ADC linker spacer screening

PEG3 as intermediate-length reference

Aggregation vs. lysosomal processing balance

• [1] PubChem. NHPI-PEG3-C2-NHS ester (CID 129896965). XLogP3-AA = -0.6. View Source
• [2] Srinagesh, S. et al. (2014). WO2014185985A1: Novel polypeptide small molecule conjugates. NHPI-PEG4-C2-NHS ester as Example 40. View Source
• [3] Hilvano, E. G. V. et al. (2025). Direct electrochemical synthesis of pentafluorophenyl esters... Org. Biomol. Chem., 23(26), 6373-6385. View Source
• [4] Klykov, O. et al. (2024). Branched Linkers for Homogeneous ADCs: How Long Is Long Enough? Int. J. Mol. Sci., 25(24), 13356. View Source